[1-(4-Ethylphenyl)ethyl](2-methylpropyl)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C14H23N/c1-5-13-6-8-14(9-7-13)12(4)15-10-11(2)3/h6-9,11-12,15H,5,10H2,1-4H3
• InChI Key: CZZQPUQFONLVJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NCC(C)C

Description

1-(4-Ethylphenyl)ethylamine is a secondary amine featuring a 4-ethylphenyl group attached to an ethyl chain and a branched 2-methylpropyl (isobutyl) group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Ethylphenyl)ethylamine typically involves the alkylation of an amine with an appropriate alkyl halide. One common method is the reaction of 4-ethylbenzyl chloride with 2-methylpropylamine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

In an industrial setting, the production of 1-(4-Ethylphenyl)ethylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production .

Chemical Reactions Analysis

Types of Reactions

Oxidation: : 1-(4-Ethylphenyl)ethylamine can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide. These reactions can lead to the formation of corresponding ketones or carboxylic acids .

Reduction: : The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of secondary amines or alcohols .

Substitution: : Nucleophilic substitution reactions can occur, where the amine group can be replaced by other nucleophiles such as halides or alkoxides .

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Bases: Sodium hydroxide, potassium carbonate

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Secondary amines, alcohols

Substitution: Halides, alkoxides

Scientific Research Applications

Chemistry: : 1-(4-Ethylphenyl)ethylamine is used as an intermediate in the synthesis of various organic compounds. It serves as a building block for the preparation of more complex molecules .

Biology: : In biological research, this compound can be used to study the effects of amine-containing compounds on biological systems. It may also serve as a ligand in the study of enzyme-substrate interactions .

Medicine: Its structural features make it a candidate for the development of drugs targeting specific receptors or enzymes .

Industry: : In the industrial sector, 1-(4-Ethylphenyl)ethylamine can be used in the production of specialty chemicals, including surfactants, lubricants, and polymers .

Mechanism of Action

The mechanism of action of 1-(4-Ethylphenyl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an agonist or antagonist, modulating the activity of these targets. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Substituent(s)	Molecular Formula	Molar Mass	Key Properties/Applications
1-(4-Ethylphenyl)ethylamine	4-Ethylphenyl, ethyl	C₁₄H₂₃N (est.)	~193.34	Moderate lipophilicity; potential asymmetric synthesis
(4-Ethoxyphenyl)methylamine	4-Ethoxyphenyl	C₁₃H₂₁NO	207.31	Higher polarity; solvent compatibility
{[4-(2-Fluoroethoxy)phenyl]methyl}(2-methylpropyl)amine	4-Fluoroethoxy	C₁₃H₂₀FNO	225.31	Enhanced metabolic stability
[1-(4-Chlorophenyl)propyl][2-(4-methoxyphenyl)ethyl]amine	4-Chloro, 4-methoxy	C₁₈H₂₂ClNO	303.83	Dual aromatic systems; drug intermediate
Methyl(2-methylpropyl)amine	None (aliphatic)	C₅H₁₃N	87.17	High volatility; base for quaternary salts

Biological Activity

1-(4-Ethylphenyl)ethylamine, a substituted amine, has garnered interest in medicinal chemistry due to its potential biological activities. This compound is characterized by a branched alkyl chain and a para-ethyl substituted phenyl group, which may influence its interaction with biological targets. Understanding its biological activity is crucial for exploring therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-(4-Ethylphenyl)ethylamine is C13H21N. The presence of both aromatic and aliphatic components suggests diverse interactions in biological systems. The structural features include:

• Amine Group : Essential for interaction with receptors and enzymes.
• Branched Alkyl Chain : May enhance lipophilicity and membrane permeability.
• Phenyl Group : Potential for π-π interactions with biological macromolecules.

The biological activity of 1-(4-Ethylphenyl)ethylamine is primarily mediated through its interaction with various receptors and enzymes:

• Enzyme Inhibition : The compound can inhibit enzyme activity by binding to active sites, thereby affecting metabolic pathways.
• Receptor Modulation : It may act as an agonist or antagonist at specific receptors, influencing signaling pathways relevant to neurotransmission and other physiological processes.

Biological Activity Evidence

Research indicates that compounds similar to 1-(4-Ethylphenyl)ethylamine exhibit significant biological activities, particularly in the context of neurotransmitter systems. For instance, studies on related amines have shown effects on dopamine and norepinephrine transporters, suggesting potential stimulant properties or roles in treating mood disorders.

Table 1: Comparative Biological Activity of Related Compounds

Compound Name	Structure Features	Biological Activity
[1-(4-Methylphenyl)ethyl]amine	Para-methyl substitution	Moderate dopamine reuptake inhibition
[1-(3,5-Dimethylphenyl)ethyl]amine	3,5-dimethyl substitutions	Potent serotonin receptor modulation
[1-(4-Ethoxyphenyl)ethyl]amine	Para-ethoxy substitution	Significant GABA receptor activity

Case Studies

• Neurotransmitter Interaction : A study demonstrated that similar alkyl-substituted phenylamines significantly inhibited the reuptake of norepinephrine and dopamine in vitro, suggesting that 1-(4-Ethylphenyl)ethylamine may have comparable effects due to its structural similarities .
• Antitumor Activity : Research on structurally related compounds indicated potential antitumor properties when tested against various cancer cell lines. The mechanism involved modulation of apoptosis pathways through receptor interactions .
• Pharmacokinetics and Metabolism : Investigations into the metabolism of related compounds revealed that the branched alkyl chain enhances bioavailability and distribution across biological membranes, which could be advantageous for therapeutic applications .